Cas no 28466-00-4 (1H-Pyrazol-4-amine,1-(3-pyridinyl)-)

1H-Pyrazol-4-amine,1-(3-pyridinyl)- is a heterocyclic compound featuring a pyrazole core substituted with an amino group at the 4-position and a 3-pyridinyl moiety at the 1-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a valuable intermediate in the synthesis of bioactive molecules. Its pyridine and pyrazole functionalities enhance binding affinity in metal complexes and drug design, particularly in kinase inhibitors and other therapeutic agents. The compound’s well-defined reactivity and stability under standard conditions make it suitable for use in medicinal chemistry research and catalyst development. High purity grades ensure consistent performance in synthetic workflows.
1H-Pyrazol-4-amine,1-(3-pyridinyl)- structure
28466-00-4 structure
Product Name:1H-Pyrazol-4-amine,1-(3-pyridinyl)-
CAS No:28466-00-4
MF:C8H8N4
MW:160.17592048645
MDL:MFCD01692455
CID:272963
PubChem ID:206682
Update Time:2025-05-28

1H-Pyrazol-4-amine,1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine,1-(3-pyridinyl)-
    • 1-pyridin-3-ylpyrazol-4-amine
    • 4-Amino-1-(3-pyridyl)pyrazole
    • SCHEMBL2121774
    • SY311163
    • BRN 0511465
    • AM20051037
    • 1-(pyridin-3-yl)-1H-pyrazol-4-amine
    • AKOS013015248
    • MFCD01692455
    • DTXSID20182670
    • POHPHUCFWOUCFW-UHFFFAOYSA-N
    • Pyrazole, 4-amino-1-(3-pyridyl)-
    • 1-pyridin-3-yl-1H-pyrazol-4-ylamine
    • 3-(4-Aminopyrazol-1-yl)pyridine
    • 1-(Pyridin-3-yl)-1H-pyrazole-4-amine
    • Pyridine, 3-(4-aminopyrazol-1-yl)-
    • 28466-00-4
    • MDL: MFCD01692455
    • Inchi: 1S/C8H8N4/c9-7-4-11-12(6-7)8-2-1-3-10-5-8/h1-6H,9H2
    • InChI Key: POHPHUCFWOUCFW-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 160.07504
  • Monoisotopic Mass: 160.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 340°Cat760mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.689
  • PSA: 56.73

1H-Pyrazol-4-amine,1-(3-pyridinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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